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Abstract

Metolachlor, a widely utilized chloroacetanilide herbicide, has been the subject of extensive
toxicological evaluation to ascertain its potential risks to human health and the environment.
This technical guide provides a comprehensive overview of the toxicological profile of
Metolachlor and its principal metabolites. The document details its absorption, distribution,
metabolism, and excretion (ADME) characteristics, and systematically reviews findings from
acute, subchronic, and chronic toxicity studies. Furthermore, it delves into the specific
toxicological endpoints, including genotoxicity, carcinogenicity, reproductive and developmental
toxicity, and neurotoxicity. The underlying mechanisms of toxicity, primarily the inhibition of
very-long-chain fatty acid (VLCFA) synthesis, along with impacts on cellular signaling pathways
related to oxidative stress and endocrine function, are discussed. This guide is intended to be a
thorough resource, presenting quantitative data in structured tables for comparative analysis,
detailing experimental methodologies for key studies, and providing visual representations of
critical biological pathways and workflows to aid in research and development.
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Introduction

Metolachlor is a pre-emergent herbicide effective against a broad spectrum of annual grasses
and certain broadleaf weeds.[1] Its widespread agricultural use necessitates a thorough
understanding of its toxicological properties and those of its metabolites to ensure human and
environmental safety. The technical-grade Metolachlor is a racemic mixture of (S)- and (R)-
stereoisomers; however, the herbicidal activity is primarily associated with the S-isomer,
leading to the development of S-Metolachlor, an enriched formulation.[2] This guide
synthesizes the available toxicological data for both Metolachlor and S-Metolachlor, as
regulatory bodies often consider their toxicity profiles to be comparable.[3]

Absorption, Distribution, Metabolism, and Excretion
(ADME)

Studies in animal models, including rats, goats, and poultry, indicate that orally administered
Metolachlor is rapidly and extensively metabolized and subsequently eliminated from the body.
[4][5] The primary routes of excretion are through the urine and feces, with the majority of the
administered dose being cleared within 48 to 72 hours.[4][6] Unchanged Metolachlor is
generally not detected in excreta or tissues, highlighting the efficiency of its metabolic
conversion.[5][7]

Metabolism of Metolachlor is a complex process involving multiple enzymatic pathways,
including dechlorination, O-demethylation, N-dealkylation, and side-chain oxidation.[1][7] This
results in the formation of numerous metabolites. The major metabolites identified in
environmental and biological samples are Metolachlor ethanesulfonic acid (MESA) and
Metolachlor oxanilic acid (MOXA).[3][8] These metabolites are generally more water-soluble
than the parent compound. Other identified metabolites include CGA-37735, CGA-49751,
CGA-51202, and CGA-354743.[7][9]

The metabolic pathways involve both Phase | and Phase Il reactions. Phase | reactions,
primarily mediated by cytochrome P450 (CYP) enzymes, include oxidative processes.[1] Phase
Il reactions involve the conjugation of the metabolites with glutathione (GSH), catalyzed by
glutathione S-transferases (GSTs), to facilitate their excretion.[1][10]

Experimental Protocol: ADME Study in Rats
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A representative experimental design for an ADME study of Metolachlor in rats would involve
the following:

o Test Animals: Male and female Sprague-Dawley rats.
o Test Substance: Radiolabeled Metolachlor (e.g., 1*C-labeled).

» Dosing: Single oral gavage administration at different dose levels (e.g., a low dose
representing environmental exposure and a high dose to assess saturation of metabolic
pathways).

o Sample Collection: Urine, feces, and exhaled air are collected at regular intervals (e.g., 6,
12, 24, 48, 72, 96, and 120 hours post-dosing). Blood samples are taken at various time
points to determine the pharmacokinetic profile. At the end of the study, tissues are collected
to assess for any residual radioactivity.

e Analysis: Radioactivity in all samples is quantified using liquid scintillation counting.
Metabolite profiling in urine and feces is conducted using techniques such as High-
Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) or
Tandem Mass Spectrometry (MS/MS).[11]
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Figure 1. Simplified metabolic pathway of Metolachlor.

Toxicological Profile
Acute Toxicity

Metolachlor exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.[4]
[12] It is classified as EPA toxicity class Ill, requiring the "CAUTION" signal word on product
labels.[4] Signs of acute intoxication in humans can include abdominal cramps, anemia,
shortness of breath, dark urine, convulsions, diarrhea, jaundice, weakness, nausea, sweating,
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and dizziness.[5] In animal studies, technical Metolachlor has been shown to be a skin
sensitizer in guinea pigs and causes slight eye and skin irritation in rabbits.[4][5]

Endpoint Species Route Value Reference
1200 - 2780

LDso Rat Oral [4][5]
mg/kg

LDso Rat Dermal >2000 mg/kg [41[5]

LCso (4-hour) Rat Inhalation >4.3 mg/L [5]

Table 1: Acute Toxicity of Metolachlor

Subchronic and Chronic Toxicity

Repeated exposure to Metolachlor in subchronic and chronic studies has identified the liver
and decreased body weight as primary targets of toxicity.[12][13] In 90-day feeding studies with
rats, a No-Observed-Adverse-Effect Level (NOAEL) of approximately 90 mg/kg/day was
established.[4][5] In a two-year study in mice, a similar NOAEL was observed, with decreased
body weight gain noted at around 300 mg/kg/day.[4] In dogs, a one-year study established a
NOAEL of 9.7 mg/kg/day, with effects on body weight and liver enzymes observed at higher
doses.[14]
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Study _ Key Effects
) Species NOAEL LOAEL Reference
Duration at LOAEL
90-D Rat 90 [4][5]
- a a - -
Y mg/kg/day
9.7 Decreased
1 Year Dog ' 33 mg/kg/day  body weight  [15]
mg/kg/day .
gain
Decreased
~90 ~300 .
2 Years Mouse body weight [4]
mg/kg/day mg/kg/day ]
gain
Decreased
body weight
150 gain,
2 Years Rat 15 mg/kg/day ) ] [4]
mg/kg/day microscopic

liver changes

(females)

Table 2: Subchronic and Chronic Toxicity of Metolachlor

Genotoxicity

The genotoxicity of Metolachlor has been evaluated in a range of in vitro and in vivo assays.
The overall weight of evidence suggests that Metolachlor is not genotoxic.[9][14] It has
generally tested negative in bacterial reverse mutation assays (Ames test), in vitro
chromosomal aberration assays in mammalian cells, and in vivo micronucleus assays in mice.
[9][16] Some studies have reported conflicting results, suggesting that further investigation may
be warranted.[9] The metabolites MESA and MOXA have also largely shown negative results in
genotoxicity assays.[3]

Carcinogenicity
The carcinogenic potential of Metolachlor has been assessed in long-term studies in rats and

mice. In male and female mice, and in male rats, there was no evidence of carcinogenicity at
doses up to 100-150 mg/kg/day.[4][17] However, in female rats, an increased incidence of liver
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tumors was observed at the highest dose tested (approximately 150 mg/kg/day).[4][17][18]
Based on these findings, the U.S. EPA has classified Metolachlor as a "possible human
carcinogen" (Group C) and more recently suggested it is "Not Likely to be Carcinogenic to
Humans" at doses that do not cause cellular proliferation in the liver, indicating a non-linear,
threshold-based mechanism of carcinogenicity.[1][5] The proposed mode of action for liver
tumor formation in female rats is mitogenic, involving cellular proliferation.[5]

A standard protocol for a two-year combined chronic toxicity and carcinogenicity study in rats,
based on OECD Test Guideline 453, would include:

Test Animals: At least 50 male and 50 female rats (e.g., Sprague-Dawley) per dose group.

» Dosing: Administration of Metolachlor in the diet at three or more dose levels and a control
group for 24 months.

e Observations: Daily clinical observations, weekly body weight and food consumption
measurements.

 Clinical Pathology: Hematology, clinical chemistry, and urinalysis at 3, 6, 12, 18, and 24
months.

o Pathology: Full histopathological examination of all organs and tissues from all animals in the
control and high-dose groups, and of all gross lesions and target organs from all other
animals.
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Figure 2. Workflow for a chronic toxicity and carcinogenicity study.

Reproductive and Developmental Toxicity

Metolachlor is not considered to be a reproductive or developmental toxicant at doses that are
not maternally toxic.[7][12] In two-generation reproduction studies in rats, no adverse effects on
mating, fertility, or gestation were observed at doses up to 50 mg/kg/day.[4][5] At higher doses,
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a decrease in pup body weight was noted.[19] Developmental toxicity studies in rats and

rabbits did not show any teratogenic effects.[7]

NOAEL
_ NOAEL
Study Type Species (Developme  Key Effects Reference
(Maternal)
ntal)
Two- Reduced pup
Generation Rat 50 mg/kg/day 15 mg/kg/day  weights at [51[19]
Reproduction higher doses
No
Development 300 >300 )
Rat teratogenic [14]
al mg/kg/day mg/kg/day
effects
No
Development ] 100 >360 ]
Rabbit teratogenic [7]
al mg/kg/day mg/kg/day
effects

Table 3: Reproductive and Developmental Toxicity of Metolachlor
The OECD Test Guideline 416 for a two-generation study in rats typically involves:
e Test Animals: Young adult male and female rats (FO generation).

e Dosing: Continuous dietary administration of the test substance to the FO generation for a
pre-mating period, during mating, gestation, and lactation. Dosing is continued for the F1
generation through their maturation, mating, and production of the F2 generation.

e Endpoints:

o Parental (FO and F1): Clinical observations, body weight, food consumption, estrous
cycles, mating performance, fertility, gestation length, and parturition. Gross necropsy and
histopathology of reproductive organs.

o Offspring (F1 and F2): Viability, sex ratio, body weight, and developmental landmarks
(e.g., anogenital distance, nipple retention, balano-preputial separation).
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Neurotoxicity

There is no evidence to suggest that Metolachlor is a neurotoxin.[12][14] Specific neurotoxicity
studies have not been required by regulatory agencies based on the lack of neurotoxic effects
observed in standard acute, subchronic, and chronic toxicity studies.[14]

Mechanism of Action and Signhaling Pathways

The primary mode of action of Metolachlor as a herbicide is the inhibition of the biosynthesis of
very-long-chain fatty acids (VLCFAS).[2] This is achieved by inhibiting the activity of elongase
enzymes.[1] VLCFAs are essential components of cell membranes, and their inhibition disrupts
cell division and growth in susceptible plants.[2]

In non-target organisms, the toxicological effects of Metolachlor may be linked to several
mechanisms:

Oxidative Stress

Exposure to Metolachlor has been shown to induce oxidative stress in various organisms. This
is characterized by an imbalance between the production of reactive oxygen species (ROS)
and the antioxidant defense system. Studies have demonstrated alterations in the activity of
antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione
peroxidase (GPX), as well as changes in the levels of glutathione (GSH).[3][11] The resulting
oxidative damage can affect lipids, proteins, and DNA.
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Figure 3. Metolachlor-induced oxidative stress pathway.

Endocrine Disruption

There is evidence to suggest that Metolachlor may have endocrine-disrupting properties.
Studies in male Wistar rats have shown that prepubertal exposure to Metolachlor can lead to
changes in reproductive endocrinology, including altered serum concentrations of testosterone,
estradiol, and follicle-stimulating hormone (FSH).[20] One proposed mechanism is the
increased activity of the aromatase enzyme, which converts testosterone to estradiol.[14][20]
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Figure 4. Proposed endocrine disruption pathway of Metolachlor.

Cell Cycle Alterations

In vitro studies using human liver cells (HepG2) have suggested that Metolachlor may affect
cell cycle progression.[3] It has been demonstrated that Metolachlor can lead to a decrease in
the levels of retinoblastoma protein, which may result in cell cycle arrest.[3]

Toxicology of Metabolites

The primary metabolites of Metolachlor, MESA and MOXA, are frequently detected in ground
and surface water.[3][8] Toxicological studies on these metabolites indicate that they are
generally less toxic than the parent compound.[21]

e Metolachlor Ethanesulfonic Acid (MESA; CGA-354743): Acute toxicity studies in rats show
low toxicity.[6] MESA is poorly absorbed from the gastrointestinal tract.[6]

e Metolachlor Oxanilic Acid (MOXA; CGA-51202): Subchronic oral toxicity studies in rats and
dogs have shown some evidence of liver toxicity, similar to the parent compound, but at
higher doses.[12][21] There is no evidence of developmental toxicity for MOXA.[3]

o Other Metabolites: Information on the toxicology of other metabolites like CGA-37735 and
CGA-49751 is limited. Available data for CGA-37735 suggest it is not mutagenic in the Ames
test.[12]

Metabolite Key Toxicological Findings Reference

Low acute toxicity; poor
MESA (CGA-354743) ] ) ) [6]
gastrointestinal absorption.

Lower subchronic toxicity than
parent; some liver effects at

MOXA (CGA-51202) ) [3][12][21]
high doses; no developmental

toxicity.

CGA-37735 Not mutagenic in Ames test. [12]

Table 4: Summary of Metabolite Toxicology
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Conclusion

Metolachlor exhibits a well-characterized toxicological profile of low acute toxicity. The primary
concerns with repeated exposure are effects on the liver and body weight. It is not considered
to be genotoxic, and its carcinogenic potential in female rats appears to be mediated by a non-
linear, mitogenic mode of action. Metolachlor is not a reproductive or developmental toxicant at
doses that are not maternally toxic, and it does not exhibit neurotoxic properties. The main
metabolites, MESA and MOXA, are generally less toxic than the parent compound. The primary
mechanism of action is the inhibition of VLCFA synthesis, with evidence also pointing to the
induction of oxidative stress and potential endocrine-disrupting effects as contributing to its
toxicity in non-target organisms. This comprehensive profile, supported by detailed
experimental data, provides a robust foundation for risk assessment and the safe use of
Metolachlor in agriculture. Further research into the specific signaling pathways affected by
Metolachlor and a more complete toxicological characterization of its minor metabolites would
further enhance our understanding of its potential health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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